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Compound Name: Titanium(II) oxide

Cat. No.: B076027 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Topic: Titanium(II) oxide as an anode material for lithium-ion batteries

Initial Assessment: Extensive research into the application of Titanium(II) oxide (TiO) as an

anode material for lithium-ion batteries reveals a significant scarcity of published experimental

data. The scientific literature is predominantly focused on Titanium(IV) oxide (TiO2) in its

various polymorphs (anatase, rutile, and brookite) due to its favorable electrochemical

properties, including a stable structure and a safe operating voltage window that prevents the

formation of lithium dendrites.[1][2][3]

This document will first address the limited available information on TiO and then provide

detailed application notes and protocols for anatase TiO2 as a representative and thoroughly

investigated titanium-based anode material.

Titanium(II) Oxide (TiO) as a Potential Anode
Material
While experimental data is sparse, theoretical considerations can provide some insight into the

potential of TiO. The theoretical capacity of anode materials is a key performance indicator. The

lithium storage mechanism in titanium oxides typically involves the reduction of Ti ions. For TiO,

the theoretical reaction would be:

TiO + xLi⁺ + xe⁻ ↔ LixTiO
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A complete reduction of Ti(II) to Ti(0) would involve two electrons, leading to a high theoretical

capacity. However, the practical viability, including cycling stability, rate capability, and voltage

profile, remains largely unexplored in the scientific literature. The metallic nature of TiO might

suggest good electronic conductivity, but its stability during electrochemical cycling in a lithium-

ion battery environment is not well-documented.

Given the lack of experimental data for TiO, the following sections will provide comprehensive

details for anatase TiO2, which is the most promising and widely researched titanium oxide for

this application.

Application Notes: Anatase Titanium(IV) Oxide
(TiO2) as an Anode Material
Anatase TiO2 has garnered significant attention as a promising anode material for lithium-ion

batteries due to its high safety, excellent structural stability, low cost, and environmental

friendliness.[1][2] Its operating voltage of around 1.7 V (vs. Li/Li⁺) is high enough to prevent the

formation of a solid electrolyte interphase (SEI) layer and lithium dendrites, which are major

safety concerns with traditional graphite anodes.[2] However, pristine TiO2 suffers from low

electronic conductivity and a slower lithium-ion diffusion rate, which can limit its rate capability

and overall capacity.[2][4]

To overcome these limitations, research has focused on nanostructuring TiO2 to shorten

lithium-ion diffusion pathways and on creating composites with conductive materials like carbon

to enhance electronic conductivity.[4][5]

Data Presentation
The electrochemical performance of nanostructured anatase TiO2 anodes can vary

significantly depending on the morphology, particle size, and presence of composite materials.

The following table summarizes representative data from the literature.
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cycle)
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g⁻¹ at 10 C
[4]
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osite
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[1]
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216 after
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Mandatory Visualizations
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Anatase TiO₂ Anode

Key Advantages

Anatase TiO₂

High Safety
(>1.5 V vs. Li/Li⁺)

Excellent Structural
Stability (<4% volume change)

Low Cost & Abundant

Environmentally
Friendly

 

Hydrothermal Synthesis of Anatase TiO₂

Start: Prepare Precursor Solution
(TTIP in Ethanol)

Controlled Hydrolysis
(Add acidic water/ethanol solution)

Sol Formation
(Stir for 1-2 hours)

Hydrothermal Reaction
(Autoclave at 180-200°C)

Washing & Centrifugation

Drying
(Vacuum oven at 80°C)

Calcination
(400-500°C in air)

End Product:
Anatase TiO₂ Nanoparticles

Li⁺ Insertion/Extraction in Anatase TiO₂

Anatase TiO₂

(Tetragonal)

LixTiO₂

(Solid Solution)

 Discharge (Li⁺ insertion)
 Charge (Li⁺ extraction) 

Li₀.₅TiO₂

(Orthorhombic)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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